Cas no 2229363-12-4 ({1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanol)

• Product Name: {1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanol
• CAS No: 2229363-12-4
• MF: C₁₂H₁₃F₃O
• MW: 230.226234197617
• CID: 5946290
• PubChem ID: 165703764
• Update Time: 2025-05-25

{1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanol
• 2229363-12-4
• {1-[(2,4,5-trifluorophenyl)methyl]cyclobutyl}methanol
• EN300-1794014

• Inchi： 1S/C12H13F3O/c13-9-5-11(15)10(14)4-8(9)6-12(7-16)2-1-3-12/h4-5,16H,1-3,6-7H2
• InChI Key： ZZADDLFRXRJTRX-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC1(CO)CCC1)F)F

Computed Properties

• Exact Mass: 230.09184952g/mol
• Monoisotopic Mass: 230.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanol

Chemical Profile of {1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanol (CAS No. 2229363-12-4)

{1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanol} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number {2229363-12-4}, belongs to a class of molecules that exhibit promising biological activities. The structural uniqueness of this compound lies in its combination of a trifluorophenyl group and a cyclobutyl moiety, which together contribute to its distinct chemical and pharmacological properties.

The trifluorophenyl group is a key feature in this molecule, imparting electronic and steric effects that can influence the compound's interaction with biological targets. Trifluorinated aromatic compounds are widely recognized for their enhanced metabolic stability and improved binding affinity to proteins. In recent years, the incorporation of trifluoromethyl groups into drug candidates has been extensively studied due to their ability to modulate pharmacokinetic profiles and enhance therapeutic efficacy. The presence of the trifluorophenyl group in {1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanol suggests potential applications in the development of novel pharmaceuticals targeting various diseases.

The cyclobutyl ring in the structure adds another layer of complexity, contributing to the compound's three-dimensional shape and influencing its binding interactions. Cycloalkyl groups are known to stabilize molecular conformations and can play a crucial role in determining the compound's bioavailability and pharmacological activity. The combination of a cyclobutyl group with a trifluorophenyl moiety creates a unique scaffold that may exhibit properties not found in more conventional molecules.

Recent research has highlighted the importance of structural diversity in drug discovery efforts. Compounds like {1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanol represent an excellent example of how combining different structural motifs can lead to novel therapeutic agents. Studies have shown that the trifluorophenyl group can enhance binding affinity by increasing lipophilicity and reducing polar surface area, while the cyclobutyl ring can provide steric constraints that optimize interactions with biological targets.

In the realm of medicinal chemistry, the development of new synthetic methodologies is crucial for efficient drug discovery. The synthesis of {1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the complex framework of this molecule. These methodologies not only facilitate the preparation of this compound but also contribute to the broader arsenal of synthetic tools available to chemists.

The pharmacological potential of {1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanol has been explored in various preclinical studies. Initial investigations suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in human diseases. The trifluorophenyl group's ability to modulate electronic properties makes it an attractive moiety for designing molecules with specific biological activities. Additionally, the cyclobutyl ring's contribution to steric hindrance could help fine-tune binding interactions, leading to more selective drug candidates.

One particularly intriguing aspect of this compound is its potential application in addressing neurological disorders. The structural features present in {1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanol align well with known pharmacophores that interact with central nervous system targets. Research has indicated that trifluorinated compounds can cross the blood-brain barrier more effectively than their non-fluorinated counterparts, making them promising candidates for treating neurological conditions. Further studies are warranted to fully elucidate the therapeutic potential of this molecule in preclinical models.

The synthesis and characterization of {1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanol also contribute to our understanding of molecular interactions at a fundamental level. Computational studies using molecular modeling techniques have been instrumental in predicting how this compound might bind to biological targets. These studies not only provide insights into its potential pharmacological activity but also help guide future modifications aimed at optimizing its therapeutic properties.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. Compounds like {1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanol exemplify how innovative molecular design can lead to breakthroughs in medicine. By leveraging cutting-edge synthetic chemistry and computational methods, researchers are paving the way for next-generation pharmaceuticals that offer improved efficacy and safety profiles.

In conclusion,{1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanol (CAS No. 2229363-12-4) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—combining a trifluorophenyl group with a cyclobutyl moiety—make it an attractive candidate for further exploration in drug development efforts aimed at treating various human diseases.